Cas no 2680743-42-2 (2-acetamido-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoic acid)

• Product Name: 2-acetamido-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoic acid
• CAS No: 2680743-42-2
• MF: C₉H₉F₃N₂O₃
• MW: 250.174572706223
• CID: 5648455
• PubChem ID: 165915303
• Update Time: 2025-06-07

2-acetamido-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoic acid
• EN300-28278556
• 2680743-42-2

• Inchi： 1S/C9H9F3N2O3/c1-5(15)14-8(7(16)17,9(10,11)12)6-3-2-4-13-6/h2-4,13H,1H3,(H,14,15)(H,16,17)
• InChI Key： JVPNULVVOBMALT-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(C1=CC=CN1)NC(C)=O)(F)F

Computed Properties

• Exact Mass: 250.05652664g/mol
• Monoisotopic Mass: 250.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 82.2Ų

Additional information on 2-acetamido-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoic acid

Introduction to 2-acetamido-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoic acid (CAS No. 2680743-42-2)

2-acetamido-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680743-42-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both fluorine and pyrrole moieties, which contribute to its unique chemical properties and potential biological activities. The structural features of this compound make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-acetamido-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoic acid consists of a propanoic acid backbone modified with an acetamide group at the α-carbon position. The introduction of three fluorine atoms at the γ-carbon enhances the lipophilicity and metabolic stability of the molecule, while the pyrrole ring introduces a nitrogen-rich heterocyclic system that is known to interact with various biological targets. This combination of structural elements suggests potential applications in modulating enzyme activity, receptor binding, and other pharmacological mechanisms.

In recent years, there has been growing interest in fluorinated compounds due to their improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atom's ability to influence electronic distribution and metabolic pathways has made it a valuable tool in medicinal chemistry. Specifically, the trifluoromethyl group (CF₃) in 2-acetamido-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoic acid is known to enhance binding affinity and reduce susceptibility to enzymatic degradation. These properties have been exploited in the development of novel therapeutic agents targeting various diseases.

The pyrrole ring in this compound is another key structural feature that contributes to its biological relevance. Pyrroles are ubiquitous in nature and are found in numerous bioactive molecules, including vitamins (such as B12), heme groups, and various pharmaceuticals. The presence of a pyrrole moiety often indicates potential interactions with biological macromolecules such as proteins and enzymes. In particular, pyrroles have been shown to modulate the activity of enzymes involved in metabolic pathways, inflammation, and signal transduction. This makes 2-acetamido-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoic acid a promising scaffold for developing new drugs.

Recent studies have highlighted the potential of fluorinated pyrrole derivatives as inhibitors of enzymes implicated in cancer and inflammatory diseases. For instance, research has demonstrated that certain pyrrole-based compounds can selectively inhibit kinases and other enzymes overexpressed in tumor cells. The fluorine atoms in these molecules enhance their binding affinity by increasing hydrophobic interactions and reducing conformational flexibility. Additionally, the acetamide group provides a polar interaction surface that can engage with charged residues on biological targets.

The synthesis of 2-acetamido-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the trifluoromethyl group via triflation or metal-catalyzed cross-coupling reactions. The subsequent installation of the pyrrole ring can be achieved through cyclization reactions or metal-catalyzed addition reactions. The final step involves the formation of the acetamide group through amidation reactions using appropriate carboxylic acids or activated intermediates.

One notable aspect of working with CAS No. 2680743-42-2 is its stability under various conditions. The presence of fluorine atoms enhances thermal stability while minimizing degradation pathways such as hydrolysis or oxidation. This stability is crucial for both synthetic applications and potential pharmaceutical use cases where shelf life and storage conditions are critical considerations.

In conclusion, 2-acetamido-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoic acid represents a structurally interesting compound with significant potential in drug discovery. Its unique combination of fluorinated and heterocyclic moieties positions it as a valuable scaffold for developing novel therapeutic agents targeting various diseases. Further research into its biological activity and pharmacological properties will be essential to unlock its full potential in medicine.